Cas no 144167-46-4 (1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester)

1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester structure
144167-46-4 structure
Product Name:1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
CAS No:144167-46-4
MF:C11H12N2O2
MW:204.225182533264
CID:108644
PubChem ID:34178664
Update Time:2025-04-18

1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
    • 5-METHYL-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
    • 6-methyl-1H-Benzimidazole-2-carboxylic acid ethyl ester
    • ethyl 6-methyl-1H-benzimidazole-2-carboxylate
    • ethyl 5-methylbenzimidazole-2-carboxylate
    • Ethyl 6-methyl-1H-benzo[d]imidazole-2-carboxylate
    • 1H-Benzimidazole-2-carboxylic acid, 6-methyl-, ethyl ester
    • ETHYL 6-METHYL-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
    • D78604
    • DTXSID40653034
    • MFCD06659811
    • Ethyl5-methyl-1H-benzo[d]imidazole-2-carboxylate
    • ETHYL 5-METHYL-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
    • SY351905
    • FT-0713756
    • 144167-46-4
    • AB26370
    • AKOS012662671
    • Inchi: 1S/C11H12N2O2/c1-3-15-11(14)10-12-8-5-4-7(2)6-9(8)13-10/h4-6H,3H2,1-2H3,(H,12,13)
    • InChI Key: DIAODMJRRGTCNJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NC2C=CC(C)=CC=2N1)=O

Computed Properties

  • Exact Mass: 204.09000
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98000
  • LogP: 2.04800
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